Cas no 15585-42-9 (Resorufin Butyrate)

• Product Name: Resorufin Butyrate
• CAS No: 15585-42-9
• MF: C₁₆H₁₃NO₄
• MW: 283.278724431992
• MDL: MFCD00037660
• CID: 121078
• PubChem ID: 57652960
• Update Time: 2025-06-07

Resorufin Butyrate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-oxo-3H-phenoxazin-7-yl ester
• Resorufin butyrate
• RESORUFIN BUTYRATE FOR FLUORESCENCE
• (7-oxophenoxazin-3-yl) butanoate
• 3-oxo-3H-phenoxazin-7-yl butyrate
• MFCD00037660
• DTXSID80407477
• Resorufin butyrate, suitable for fluorescence, >=95% (TLC)
• 3-OXO-3H-PHENOXAZIN-7-YL BUTANOATE
• HY-116583
• FT-0769165
• J-009239
• CS-0065962
• SCHEMBL12189748
• 15585-42-9
• Butanoic acid, 3-oxo-3H-phenoxazin-7-yl ester
• DTXCID30358329
• DA-67168
• 3H-Phenoxazin-3-one, 7-hydroxy-, butyrate (7CI); 3H-Phenoxazine, butanoic acid deriv. (ZCI); Butyric acid, ester with 7-hydroxy-3H-phenoxazin-3-one (8CI); 3H-Phenoxazin-3-one, 7-hydroxy-, butyrate (ester); Resorufin butyrate
• 7-OXOPHENOXAZIN-3-YL BUTANOATE
• Resorufin Butyrate

• MDL： MFCD00037660
• Inchi： 1S/C16H13NO4/c1-2-3-16(19)20-11-5-7-13-15(9-11)21-14-8-10(18)4-6-12(14)17-13/h4-9H,2-3H2,1H3
• InChI Key： RGJTZDRUTUWWTD-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=NC2C=CC(=CC1=2)OC(CCC)=O)=O

Computed Properties

• Exact Mass: 283.08400
• Monoisotopic Mass: 283.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.31
• Melting Point: 136-138 °C (lit.)
• Boiling Point: 428.7°C at 760 mmHg
• Flash Point: 194.5°C
• Refractive Index: 1.62
• Solubility: DMF: soluble
• PSA: 69.40000
• LogP: 2.99830

Resorufin Butyrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10-21
• Storage Condition：2-8°C

Additional information on Resorufin Butyrate

Resorufin Butyrate (CAS No. 15585-42-9): A Versatile Fluorescent Substrate for Enzymatic Assays

Resorufin Butyrate (CAS No. 15585-42-9) is a widely used fluorescent substrate in biochemical and pharmaceutical research. This compound is particularly valuable for its ability to serve as a substrate for various enzymes, making it an essential tool in the study of enzymatic activities and inhibitor screening. The fluorescent properties of Resorufin Butyrate make it highly sensitive and suitable for high-throughput screening (HTS) applications, where rapid and accurate detection of enzymatic activity is crucial.

The chemical structure of Resorufin Butyrate consists of a resorufin moiety linked to a butyryl group. Resorufin, a derivative of fluorescein, is known for its strong fluorescence, which can be easily detected using standard fluorescence readers. When Resorufin Butyrate is hydrolyzed by specific enzymes, such as esterases or lipases, the butyryl group is cleaved, releasing the highly fluorescent resorufin molecule. This reaction provides a clear and quantitative signal that can be used to measure enzyme activity.

In recent years, Resorufin Butyrate has been extensively used in various research areas, including drug discovery and development. One notable application is in the study of histone deacetylases (HDACs), which are important targets in cancer therapy. HDAC inhibitors have shown promise in modulating gene expression and inducing apoptosis in cancer cells. Resorufin Butyrate can be used to monitor the activity of HDACs, helping researchers identify potent inhibitors that can be further developed into therapeutic agents.

Another significant application of Resorufin Butyrate is in the field of metabolic research. Metabolic disorders, such as diabetes and obesity, are characterized by dysregulated enzyme activities. Resorufin Butyrate can be employed to assess the activity of key metabolic enzymes, providing insights into the underlying mechanisms of these diseases and aiding in the development of targeted therapies.

The versatility of Resorufin Butyrate extends beyond its use as a substrate for enzymatic assays. It has also been utilized in live-cell imaging studies to monitor intracellular enzyme activities in real-time. This capability is particularly valuable for understanding the dynamic changes in enzyme activities within living cells, which can provide critical information for drug efficacy and toxicity studies.

Recent advancements in high-throughput screening technologies have further enhanced the utility of Resorufin Butyrate. Automated platforms equipped with sensitive fluorescence detectors can rapidly screen large libraries of compounds to identify potential inhibitors or activators of target enzymes. This approach has significantly accelerated the drug discovery process, enabling researchers to identify lead compounds more efficiently.

In addition to its role in research, Resorufin Butyrate has found applications in diagnostic assays. For example, it can be used to detect the presence and activity of specific enzymes in clinical samples, aiding in the diagnosis and monitoring of various diseases. The high sensitivity and specificity of Resorufin Butyrate make it an attractive option for developing rapid and accurate diagnostic tests.

The safety profile of Resorufin Butyrate is another important consideration. It is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, like any chemical compound, it should be handled with care to avoid potential hazards such as inhalation or skin contact.

In conclusion, Resorufin Butyrate (CAS No. 15585-42-9) is a versatile and valuable tool in biochemical and pharmaceutical research. Its unique properties make it an essential substrate for enzymatic assays, high-throughput screening, live-cell imaging, and diagnostic applications. As research continues to advance, the applications of Resorufin Butyrate are likely to expand further, contributing to our understanding of biological processes and the development of new therapeutic strategies.